3-(4-chlorophenyl)-1-(2,4-difluorophenyl)-8-methoxy-1H-pyrazolo[4,3-c]quinoline

• IUPAC Name: 3-(4-chlorophenyl)-1-(2,4-difluorophenyl)-8-methoxypyrazolo[4,3-c]quinoline
• InChI: InChI=1S/C23H14ClF2N3O/c1-30-16-7-8-20-17(11-16)23-18(12-27-20)22(13-2-4-14(24)5-3-13)28-29(23)21-9-6-15(25)10-19(21)26/h2-12H,1H3
• InChI Key: SPYRVUPXSAHGOY-UHFFFAOYSA-N
• Canonical SMILES: COC1=CC2=C3C(=CN=C2C=C1)C(=NN3C4=C(C=C(C=C4)F)F)C5=CC=C(C=C5)Cl
• Molecular Formula: C23H14ClF2N3O
• Molecular Weight: 421.8 g/mol

Description

3-(4-chlorophenyl)-1-(2,4-difluorophenyl)-8-methoxy-1H-pyrazolo[4,3-c]quinoline is a novel compound that has been studied for its potential applications in medicine and biochemistry. It is a member of the pyrazolo[4,3-c]quinoline family of compounds, which are known for their ability to interact with a variety of biological receptors. This compound has been studied for its potential therapeutic and research applications, as well as its biochemical and physiological effects.

Scientific Research Applications

3-(4-chlorophenyl)-1-(2,4-difluorophenyl)-8-methoxy-1H-pyrazolo[4,3-c]quinoline has been studied for its potential applications in scientific research. This compound has been shown to interact with a variety of biological receptors, and has been studied for its potential use as a research tool in the study of drug-receptor interactions. This compound has also been studied for its potential use as a ligand in the study of enzyme-inhibitor interactions, and has been used to study the effects of enzyme inhibition on various biochemical pathways. In addition, this compound has been studied for its potential use in the study of protein-protein interactions, and has been used to study the effects of protein-protein interactions on various cellular processes.

Mechanism of Action

3-(4-chlorophenyl)-1-(2,4-difluorophenyl)-8-methoxy-1H-pyrazolo[4,3-c]quinoline has been studied for its potential mechanism of action. This compound has been shown to interact with a variety of biological receptors, and is thought to act as an agonist at some of these receptors. It is believed that this compound binds to the receptor and activates it, resulting in the activation of downstream signaling pathways. Additionally, this compound has been shown to interact with enzymes, and is thought to act as an inhibitor of some of these enzymes. This inhibition of enzymes can result in the inhibition of various biochemical pathways, and can lead to a variety of physiological effects.
Biochemical and Physiological Effects
This compound has been studied for its potential biochemical and physiological effects. This compound has been shown to interact with a variety of biological receptors, and has been studied for its potential use as a therapeutic agent. This compound has been shown to activate cellular signaling pathways, which can lead to a variety of physiological effects. Additionally, this compound has been shown to interact with enzymes, and has been studied for its potential use as an inhibitor of some of these enzymes. Inhibition of these enzymes can lead to the inhibition of various biochemical pathways, which can result in a variety of physiological effects.

Advantages and Limitations for Lab Experiments

3-(4-chlorophenyl)-1-(2,4-difluorophenyl)-8-methoxy-1H-pyrazolo[4,3-c]quinoline has a number of advantages and limitations for laboratory experiments. One of the major advantages of this compound is that it is relatively easy to synthesize, and it can be synthesized in a variety of ways. Additionally, this compound is relatively stable, and can be stored for a long period of time without degradation. However, this compound is not soluble in water, and must be dissolved in an organic solvent before it can be used in experiments. Additionally, this compound is not very potent, and must be used in relatively large amounts to produce a significant effect.

Future Directions

3-(4-chlorophenyl)-1-(2,4-difluorophenyl)-8-methoxy-1H-pyrazolo[4,3-c]quinoline has a number of potential future directions. The compound could be further studied for its potential therapeutic applications, and could be used to develop new drugs or treatments. Additionally, this compound could be used to study the effects of enzyme inhibition on various biochemical pathways, and to further understand the effects of protein-protein interactions on cellular processes. This compound could also be used to study the effects of drug-receptor interactions, and could be used to develop new drugs or treatments that target specific biological receptors. Finally, this compound could be used to study the effects of environmental toxins on biological systems, and could be used to develop new methods for detecting and preventing environmental toxins.

Synthesis Methods

3-(4-chlorophenyl)-1-(2,4-difluorophenyl)-8-methoxy-1H-pyrazolo[4,3-c]quinoline is synthesized through a process called a Suzuki-Miyaura cross-coupling reaction. This reaction involves the coupling of two different molecules, each with a halogen atom, to form the desired product. This reaction is catalyzed by a palladium catalyst, and is often performed in the presence of a base such as potassium carbonate, to ensure that the reaction proceeds efficiently. The process involves the addition of a halogenated molecule to a palladium-catalyzed reaction mixture, followed by the addition of a second halogenated molecule. The reaction is then heated to a temperature of between 120 and 160 degrees Celsius, and the desired product is formed.